Cas no 1898151-86-4 (3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one)

• Product Name: 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one
• CAS No: 1898151-86-4
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6254244
• PubChem ID: 117366922
• Update Time: 2025-06-08

3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one
• EN300-1937712
• 1898151-86-4

• Inchi： 1S/C9H9BrFNO/c10-8-2-1-6(11)5-7(8)9(13)3-4-12/h1-2,5H,3-4,12H2
• InChI Key： RAFHFDPKWLTNFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCN)=O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one

Introduction to 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one (CAS No. 1898151-86-4)

3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one, also known by its CAS number 1898151-86-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated and fluorinated aromatic ring and an amino-functionalized ketone group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one is C₉H₉BrFNO, with a molecular weight of approximately 243.07 g/mol. The compound's physical properties, such as its solubility in organic solvents and its stability under various conditions, have been extensively studied to optimize its use in laboratory settings and potential therapeutic applications.

In recent years, the interest in 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

In the context of cancer research, 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one has been investigated for its ability to induce apoptosis in cancer cells. Apoptosis, or programmed cell death, is a critical process that can be dysregulated in cancer cells, leading to uncontrolled growth and tumor formation. By promoting apoptosis, this compound may offer a new approach to cancer therapy. Additionally, preliminary studies have suggested that 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one may have synergistic effects when used in combination with other anti-cancer drugs, potentially enhancing their therapeutic efficacy.

The neuroprotective properties of 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one have also been explored. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neurons and neuronal function. Research has shown that this compound can protect neurons from oxidative stress and other forms of damage, suggesting its potential as a neuroprotective agent. These findings are particularly significant given the limited treatment options currently available for neurodegenerative diseases.

Beyond its biological activities, the synthetic accessibility of 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one has been an important factor in its development as a research tool and potential therapeutic agent. The compound can be synthesized through a series of well-defined chemical reactions, allowing for the production of high-purity samples suitable for both laboratory studies and preclinical testing. This synthetic route also provides opportunities for structural modifications to optimize the compound's pharmacological properties.

In preclinical studies, 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one has shown favorable pharmacokinetic profiles, including good oral bioavailability and acceptable half-life in animal models. These properties are crucial for ensuring that the compound reaches its intended target tissues at effective concentrations. Furthermore, toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

The ongoing research into 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one is supported by collaborations between academic institutions and pharmaceutical companies. These partnerships aim to advance the compound through various stages of drug development, from lead optimization to clinical trials. The ultimate goal is to develop safe and effective therapies based on this promising molecule.

In conclusion, 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-one (CAS No. 1898151-86-4) represents a compelling candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. As research continues to uncover more about this compound's potential applications, it is likely to play an increasingly important role in advancing medical science.